Betamethasone 9,11-Epoxide

• CAS No.: 981-34-0
• Product Name: Betamethasone 9,11-Epoxide
• Molecular Formula: C22H28O5
• Molecular Weight: 372.5 g/mol
• IUPAC Name: (1S,2S,10S,11S,13S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• Standard InChI: InChI=1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,18-,19-,20-,21-,22+/m0/s1
• Standard InChIKey: GBDXNHBVYAMODG-DEGNENOVSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]35[C@@H](O5)C[C@@]2([C@]1(C(=O)CO)O)C)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)CO)O)C)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)CO)O)C)C
• Appearance: White to Off-White Solid
• Melting Point: 240-245°C
• Description: Betamethasone 9,11-Epoxide is a metabolite of Mometasone furoate. It has low solubility in most solvent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (9β,11β,16β)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione; Betamethasone Related Compound E
• PubChem Compound: 101933
• Last Modified: Nov 12 2021